ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
Overview
Description
Ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate is a chemical compound that belongs to the class of organic compounds known as pyrroles. Pyrroles are characterized by a five-membered aromatic ring containing one nitrogen atom. The compound is a derivative of pyrrole with specific substituents that include ethyl, hydroxymethyl, and dimethyl groups, as well as a carboxylate functional group.
Synthesis Analysis
The synthesis of related pyrrole derivatives has been described in several studies. For instance, ethyl 4-[(benzoyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate was synthesized by condensation of ethyl-4-formyl-3,5-dimethyl-1H-pyrrole-2-carboxylate and benzohydrazide, indicating that similar methods could be applied to synthesize the compound . Another related compound, ethyl 4-[2-(carbamoyl)hydrazinylidene]-3,5-dimethyl-1H-pyrrole-2-carboxylate, was synthesized and characterized by various spectroscopic methods, suggesting that these methods could be relevant for the synthesis and characterization of ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate .
Molecular Structure Analysis
The molecular structure of pyrrole derivatives has been extensively studied using experimental techniques such as X-ray diffraction and spectroscopy, as well as theoretical calculations like density functional theory (DFT). For example, the crystal structure of a related compound, 4-(2-methoxycarbonyl-ethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylic acid benzyl ester, was solved by X-ray diffraction, revealing details about the molecular geometry and intermolecular interactions . These techniques could be employed to analyze the molecular structure of ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate.
Chemical Reactions Analysis
Pyrrole derivatives can undergo various chemical reactions, including condensation, heterocyclization, and reactions with hydrazine derivatives. For instance, the synthesis of ethyl 4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate involved the condensation of ethyl-4-formyl-3,5-dimethyl-1H-pyrrole-2-carboxylate with 2,4-dinitrophenylhydrazine . Such reactions are indicative of the reactivity of the pyrrole ring and its substituents, which would be relevant for the chemical reactions analysis of ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate.
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrrole derivatives, such as their spectroscopic characteristics, thermodynamic parameters, and non-linear optical properties, have been investigated. For example, the vibrational spectral analysis of ethyl 4-(1-(2-(hydrazinecarbonothioyl)hydrazono)ethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate was carried out using FT-IR spectroscopy, and its electronic transitions were studied using time-dependent DFT . These studies provide insights into the physical and chemical properties that could be expected for ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate.
properties
IUPAC Name |
ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3/c1-4-14-10(13)9-6(2)8(5-12)7(3)11-9/h11-12H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRGMZVGYKJMSHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=C(N1)C)CO)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60380173 |
Source
|
| Record name | ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380173 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate | |
CAS RN |
368869-99-2 |
Source
|
| Record name | Ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=368869-99-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380173 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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